Cas no 188861-58-7 (Ethyl isoquinoline-6-carboxylate)
Ethyl isoquinoline-6-carboxylate is a versatile organic compound primarily used as an intermediate in pharmaceutical and fine chemical synthesis. Its isoquinoline core structure makes it valuable for constructing biologically active molecules, particularly in medicinal chemistry research. The ethyl ester group enhances solubility and reactivity, facilitating further derivatization. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined structure and purity make it suitable for applications in drug discovery, where precise molecular scaffolds are required. The product is typically supplied with high chemical purity, ensuring consistent performance in synthetic workflows.
188861-58-7 structure
Product Name:Ethyl isoquinoline-6-carboxylate
CAS No:188861-58-7
MF:C12H11NO2
MW:201.221243143082
MDL:MFCD18416669
CID:1057315
Update Time:2025-06-06
Ethyl isoquinoline-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl isoquinoline-6-carboxylate
- Ethyl 6-Isoquinolinecarboxylate
- N'-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide
- 6-Isoquinolinecarboxylic acid, ethyl ester
- 6810AJ
- SY022492
- AM803426
- AX8220781
-
- MDL： MFCD18416669
- Inchi： 1S/C12H11NO2/c1-2-15-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h3-8H,2H2,1H3
- InChI Key： XZSXCFWWZHTJMU-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC2C=NC=CC=2C=1)=O
Computed Properties
- Exact Mass: 184.05200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- XLogP3: 2.5
- Topological Polar Surface Area: 39.2
Experimental Properties
- PSA: 41.38000
- LogP: 1.35140
Ethyl isoquinoline-6-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
Ethyl isoquinoline-6-carboxylate Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl isoquinoline-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL341-1g |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 1g |
1439.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL341-100mg |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 100mg |
392CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZL341-250mg |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 250mg |
856CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E845715-250mg |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 250mg |
655.20 | 2021-05-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD220781-100mg |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 100mg |
￥376.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD220781-250mg |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 250mg |
￥628.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD220781-1g |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 1g |
￥1258.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD220781-5g |
Ethyl isoquinoline-6-carboxylate |
188861-58-7 | 97% | 5g |
￥3999.0 | 2022-03-01 | |
| TRC | E940393-10mg |
Ethyl Isoquinoline-6-carboxylate |
188861-58-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E940393-50mg |
Ethyl Isoquinoline-6-carboxylate |
188861-58-7 | 50mg |
$ 135.00 | 2022-06-05 |
Ethyl isoquinoline-6-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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